Cas no 18907-57-8 (Methanone,(4-chlorophenyl)(4-phenyl-1-piperazinyl)-)

• Product Name: Methanone,(4-chlorophenyl)(4-phenyl-1-piperazinyl)-
• CAS No: 18907-57-8
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• CID: 236223
• PubChem ID: 259486
• Update Time: 2025-04-19

Methanone,(4-chlorophenyl)(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-chlorophenyl)(4-phenyl-1-piperazinyl)-
• 1-(4-Chlor-benzoyl)-3-(tetrazolyl-(5)-methyl)-indol
• 1-(4-Chlor-benzoyl)-4-phenyl-piperazin
• 1-(4-chloro-benzoyl)-3-(1(2)H-tetrazol-5-ylmethyl)-indole
• 1-(4-Chlorobenzoyl)-3-(5-tetrazolylmethyl)indole
• 1-(4-chloro-benzoyl)-4-phenyl-piperazine
• 1-(p-Chlorobenzoyl)-3-(1H-tetrazol-5-ylmethyl)indole
• BL-R 743
• BRN 0836185
• INDOLE, 1-(p-CHLOROBENZOYL)-3-(1H-TETRAZOL
• Intrazol [INN-Spanish]
• Intrazole
• Intrazolo [DCIT]
• Intrazolum [INN-Latin]
• NSC-89453
• NSC89453
• 1-(4-chlorobenzoyl)-4-phenylpiperazine
• NCIOpen2_009806
• Z27769946
• DTXSID30940420
• SCHEMBL6705171
• AKOS001296669
• (4-chlorophenyl)-(4-phenylpiperazin-1-yl)methanone
• 18907-57-8
• Oprea1_691155
• CHEMBL4777833
• AG-670/36000025
• Oprea1_845275
• (4-chlorophenyl)(4-phenylpiperazin-1-yl)methanone
• SR-01000206583
• SR-01000206583-1

• Inchi： 1S/C17H17ClN2O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13H2
• InChI Key： MMRSPHBFKOUXJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 300.10311
• Monoisotopic Mass: 300.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55
• LogP: 3.30530